![molecular formula C12H14ClFN2 B1341948 4-(4-Fluorophenyl)piperidine-4-carbonitrile hydrochloride CAS No. 256951-80-1](/img/structure/B1341948.png)
4-(4-Fluorophenyl)piperidine-4-carbonitrile hydrochloride
Overview
Description
Scientific Research Applications
Molecular Structure and Inhibitor Properties
- 4-(4-Fluorophenyl)piperidine-4-carbonitrile hydrochloride and its derivatives have been examined for their crystal structure and potential as inhibitors. For instance, a study by Venkateshan et al. (2019) elucidated the crystal structure of similar compounds and conducted molecular docking studies to assess their inhibitory properties against Nicotinamidephosphoribosyltransferase (NAMPT), a key enzyme in cancer cells. This suggests a potential application in developing cancer therapeutics (Venkateshan et al., 2019).
Anti-Leukemia Activity
- Derivatives of this compound have been synthesized and tested for their anti-leukemia activity. Yang et al. (2009) synthesized compounds with modifications and found that they inhibited the growth of K562 leukemia cells, indicating their potential as anti-leukemia agents (Yang et al., 2009).
Anti-Proliferative Properties
- In cancer research, derivatives of this compound have demonstrated anti-proliferative effects. Ahagh et al. (2019) synthesized 3-Amino-1-(4-fluorophenyl)-1H-benzo[f]chromene-2-carbonitrile derivatives and found one of them to be effective against colorectal cancer cells, indicating a promising avenue for chemotherapy research (Ahagh et al., 2019).
Potential in Imaging and Diagnostic Applications
- The structural derivatives of this compound are also explored in imaging and diagnostic applications. For instance, Tietze et al. (2006) synthesized fluoroethoxy substituted derivatives for potential use in positron emission tomography (PET) imaging, highlighting the compound's versatility in biomedical imaging (Tietze et al., 2006).
Development of Pharmaceutical Agents
- Research also delves into the synthesis of new pharmaceutical agents using this compound. Studies have focused on creating new compounds with potential therapeutic applications, such as anti-ischemic and anti-hypertensive agents (Dwivedi et al., 2003). These endeavors demonstrate the compound's utility in developing novel drugs (Dwivedi et al., 2003).
Synthesis of Novel Compounds
- The compound is instrumental in synthesizing novel compounds with potential biological activity. Research by Ali et al. (2016) on pyrazole-4-carbonitrile derivatives illustrates this application, where the compound was used to create new substances with potential medicinal properties (Ali et al., 2016).
properties
IUPAC Name |
4-(4-fluorophenyl)piperidine-4-carbonitrile;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2.ClH/c13-11-3-1-10(2-4-11)12(9-14)5-7-15-8-6-12;/h1-4,15H,5-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWLTGSYSRYOBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C#N)C2=CC=C(C=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00592819 | |
Record name | 4-(4-Fluorophenyl)piperidine-4-carbonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00592819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
256951-80-1 | |
Record name | 4-(4-Fluorophenyl)piperidine-4-carbonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00592819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.